Cas no 1261933-50-9 (3-amino-5-(4-chlorophenyl)benzoic Acid)

3-amino-5-(4-chlorophenyl)benzoic Acid structure
1261933-50-9 structure
Product Name:3-amino-5-(4-chlorophenyl)benzoic Acid
CAS No:1261933-50-9
MF:C13H10ClNO2
MW:247.677002429962
MDL:MFCD18319923
CID:1223241
PubChem ID:53225838
Update Time:2025-04-20

3-amino-5-(4-chlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-(4-chlorophenyl)benzoic Acid
    • 1261933-50-9
    • HQBJKAOYJWSABO-UHFFFAOYSA-N
    • DTXSID40689570
    • SCHEMBL2723882
    • 5-Amino-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18319923
    • 5-amino-4'-chloro-3-biphenylcarboxylic acid
    • 3-Amino-5-(4-chlorophenyl)benzoic acid, 95%
    • MDL: MFCD18319923
    • Inchi: 1S/C13H10ClNO2/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(15)6-9/h1-7H,15H2,(H,16,17)
    • InChI Key: HQBJKAOYJWSABO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 247.0400063g/mol
  • Monoisotopic Mass: 247.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63.3Ų

3-amino-5-(4-chlorophenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327024-5 g
3-Amino-5-(4-chlorophenyl)benzoic acid, 95%; .
1261933-50-9 95%
5g
€1159.00 2023-04-26
abcr
AB327024-5g
3-Amino-5-(4-chlorophenyl)benzoic acid, 95%; .
1261933-50-9 95%
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€1159.00 2025-02-21
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